Cas no 2229079-86-9 (1-(3-cyclopentylpropyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-cyclopentylpropyl)cyclopropane-1-carboxylic acid
• CAS No: 2229079-86-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5807848
• PubChem ID: 165667778
• Update Time: 2023-12-26

1-(3-cyclopentylpropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopentylpropyl)cyclopropane-1-carboxylic acid
• 2229079-86-9
• EN300-1819596

• Inchi： 1S/C12H20O2/c13-11(14)12(8-9-12)7-3-6-10-4-1-2-5-10/h10H,1-9H2,(H,13,14)
• InChI Key： HVHNQBZGHVABLA-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC2CCCC2)CC1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų